Analogies in the teaching of chemical equilibrium: a synthesis/analysis of the literature

Chemistry Education Research and Practice Pub Date: DOI: 10.1039/B901455C

Abstract

This paper presents a thorough literature review of the analogies used to teach chemical equilibrium. The main objective is to compile all the analogies that have been found to be of service to the teacher and the student. Additionally, we categorize and analyze analogies in relation to the following aspects: representation of the dynamic nature of equilibrium, the equality of the rates of forward and reverse reactions, the reversibility of the reaction as the concept involved, the calculation of the equilibrium constant for a reaction, the application of Le Chatelier’s principle; and the function of a catalyst in an equilibrium system. Some issues related to the use of analogies in teaching and learning are discussed, as are the misconceptions that can be erroneously introduced, reinforced or avoided with their use. Finally, some advice is provided about how the knowledge gained from this review could benefit practice.

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